4-amino-2-methoxyphenyl fluoranesulfonate
Overview
Description
4-Amino-2-methoxyphenyl fluoranesulfonate (4-AMPF) is an organic compound that has been used in various scientific research applications. It is a fluorinated sulfonate, which means it has a sulfur atom attached to a fluorine atom, and an amine group attached to a phenyl group. 4-AMPF is a white, odorless, and crystalline solid that is soluble in water, alcohol, and other organic solvents. 4-AMPF has a molecular weight of 219.23 g/mol and a melting point of 75-77°C.
Scientific Research Applications
4-amino-2-methoxyphenyl fluoranesulfonate has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of organic compounds, such as polymers, dyes, and pharmaceuticals. It has also been used as a catalyst in organic reactions, such as the synthesis of amines and the hydrolysis of esters. 4-amino-2-methoxyphenyl fluoranesulfonate has also been used in the synthesis of peptide-based drugs, as well as in the synthesis of fluorescent probes for imaging purposes.
Mechanism of Action
4-amino-2-methoxyphenyl fluoranesulfonate acts as a nucleophile in organic reactions. It is a strong electron-donating group, meaning it can donate electrons to other molecules. This allows it to react with other molecules and form covalent bonds. 4-amino-2-methoxyphenyl fluoranesulfonate can also act as an acid-base catalyst in organic reactions, as it can donate protons to other molecules.
Biochemical and Physiological Effects
4-amino-2-methoxyphenyl fluoranesulfonate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as cytochrome P450 and cyclooxygenases. It has also been shown to inhibit the growth of bacteria, fungi, and viruses. In addition, 4-amino-2-methoxyphenyl fluoranesulfonate has been shown to reduce inflammation and pain, as well as to have a positive effect on the immune system.
Advantages and Limitations for Lab Experiments
4-amino-2-methoxyphenyl fluoranesulfonate is a versatile reagent that has many advantages in laboratory experiments. It is relatively easy to synthesize and is relatively stable in aqueous solution. It is also relatively non-toxic and has low reactivity, making it a safe reagent to use in laboratory experiments. However, 4-amino-2-methoxyphenyl fluoranesulfonate is not very soluble in organic solvents, which can limit its use in certain reactions.
Future Directions
There are many potential future directions for the use of 4-amino-2-methoxyphenyl fluoranesulfonate in scientific research. It could be used as a catalyst in the synthesis of biologically active compounds, such as drugs and pesticides. It could also be used as a reagent in the synthesis of polymers and dyes. In addition, 4-amino-2-methoxyphenyl fluoranesulfonate could be used as a fluorescent probe for imaging purposes. Finally, 4-amino-2-methoxyphenyl fluoranesulfonate could be used in the synthesis of peptide-based drugs and in the synthesis of fluorescent probes for imaging purposes.
Synthesis Methods
The synthesis of 4-amino-2-methoxyphenyl fluoranesulfonate is relatively straightforward. It is synthesized through a nucleophilic substitution reaction between 4-amino-2-methoxyphenol and fluorosulfonic acid. This reaction is typically carried out in aqueous solution at room temperature. The reaction is complete in about one hour and yields 4-amino-2-methoxyphenyl fluoranesulfonate as a white, crystalline solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-2-methoxyphenyl fluoranesulfonate involves the reaction of 4-amino-2-methoxyphenol with fluoranesulfonyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "4-amino-2-methoxyphenol", "fluoranesulfonyl chloride", "base (such as triethylamine or pyridine)", "solvent (such as dichloromethane or chloroform)" ], "Reaction": [ "Dissolve 4-amino-2-methoxyphenol in a dry solvent such as dichloromethane or chloroform.", "Add a base such as triethylamine or pyridine to the solution.", "Slowly add fluoranesulfonyl chloride to the solution while stirring at room temperature.", "Continue stirring the reaction mixture for several hours at room temperature or at a slightly elevated temperature.", "After completion of the reaction, quench the reaction mixture with water and extract the product with a suitable organic solvent.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
2411277-94-4 |
Product Name |
4-amino-2-methoxyphenyl fluoranesulfonate |
Molecular Formula |
C7H8FNO4S |
Molecular Weight |
221.2 |
Purity |
95 |
Origin of Product |
United States |
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